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Compound of Interest

Compound Name: Manganese lactate

Cat. No.: B1605795

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Manganese lactate. Following these procedures
is essential for maintaining a safe laboratory environment and ensuring proper handling and
disposal of this chemical.

Hazard Identification and Health Effects

Manganese lactate is a salt of manganese and lactic acid. While essential in small amounts,
overexposure to manganese can lead to adverse health effects.

e Primary Routes of Exposure: Inhalation, ingestion, and skin or eye contact.[1]

o Acute Effects: May cause irritation to the skin, eyes, and respiratory tract.[2] Inhalation of
manganese fumes can lead to "metal fume fever," a flu-like illness with symptoms including a
metallic taste, headache, fever, chills, and cough.[3]

» Chronic Effects: Prolonged or repeated inhalation of high concentrations of manganese dust
or fumes can lead to a serious neurological condition known as "manganism,” which
resembles Parkinson's disease.[3][4] Symptoms may include tremors, weakness, and
changes in mood or personality.[3] Chronic exposure can also affect the lungs and liver.[3]

Occupational Exposure Limits
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It is critical to maintain workplace air concentrations of manganese below established

occupational exposure limits.

Regulatory Agency

Exposure Limit (as Mn)

Notes

OSHA (Occupational Safety

and Health Administration)

PEL (Permissible Exposure

Limit): 5 mg/m3

This is a ceiling limit, meaning
the concentration should not
be exceeded at any time
during the workday.[3][4][5]

NIOSH (National Institute for
Occupational Safety and
Health)

REL (Recommended Exposure
Limit): 1 mg/m3 (TWA - 8-hour
Time-Weighted Average) STEL
(Short-Term Exposure Limit): 3
mg/m3 (not to be exceeded for

any 15-minute period)

These are recommendations

for workplace exposure.[1][3]

ACGIH (American Conference
of Governmental Industrial

Hygienists)

TLV (Threshold Limit Value):
0.02 mg/m3 (Respirable
fraction - 8-hour TWA) TLV
(Threshold Limit Value): 0.1
mg/m3 (Inhalable fraction - 8-
hour TWA)

These are health-based values
and are often more stringent
than regulatory limits.[6] The
respirable fraction refers to
smaller particles that can

penetrate deep into the lungs.

[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Manganese lactate to minimize exposure.

o Eye and Face Protection:

o Safety glasses with side shields are the minimum requirement.[7]

o Chemical safety goggles should be worn when there is a risk of splashes or dust

generation.[8][9]

o Aface shield should be used in addition to goggles when handling larger quantities or

when there is a significant splash hazard.[8][10]
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e Hand Protection:

o Disposable nitrile gloves are suitable for incidental contact.[7] If contact occurs, gloves
should be removed immediately, and hands should be washed.[7]

o For prolonged contact or when handling solutions, consider wearing more robust gloves,
such as neoprene or PVC. Always check the glove manufacturer's compatibility chart.

» Body Protection:

o Alaboratory coat with long sleeves is required.[7][10]

o Long pants and closed-toe shoes must be worn to ensure no skin is exposed.[7][10]
» Respiratory Protection:

o Work with Manganese lactate in a well-ventilated area, preferably within a chemical fume
hood, especially when handling powders to minimize dust generation.[11]

o If a fume hood is not available or if exposure limits are likely to be exceeded, a NIOSH-
approved respirator is required.[6] The type of respirator depends on the airborne
concentration of manganese.

= For concentrations up to 10 mg/ms3, an N95, R95, or P95 filtering facepiece respirator is
recommended.[1]

= For higher concentrations, a powered air-purifying respirator (PAPR) with a high-
efficiency particulate filter or a full-facepiece respirator with N100, R100, or P100 filters
may be necessary.[1]

Handling and Storage Procedures

Proper handling and storage are crucial to prevent exposure and maintain the chemical's
integrity.

» Handling:
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[e]

Avoid generating dust.[11] Use techniques such as gentle scooping and weighing on a
draft shield or in a fume hood.

[e]

Avoid contact with skin, eyes, and clothing.[11]

o

Wash hands thoroughly with soap and water after handling.[9][11]

[¢]

Do not eat, drink, or smoke in areas where Manganese lactate is handled.[11]

e Storage:
o Store in a cool, dry, and well-ventilated area.[11][12]
o Keep containers tightly closed to prevent contamination and moisture absorption.[11]

o Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

In the event of a spill or exposure, follow these steps immediately.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://www.fishersci.com/store/msds?partNumber=AC317442500&productDescription=MANGANESE+POWDER+-325+M+250G&vendorId=VN00032119&countryCode=US&language=en
https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://www.benchchem.com/product/b1605795?utm_src=pdf-body
https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/MANGANESE_MSDS.pdf
https://kingofchemicals.com/manganeselactategluconatesupplier.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Workflow for Manganese Lactate Spill

Evacuate and Secure the Area

\

Report the Incident

Don Appropriate PPE
(Gloves, Goggles, Respirator if powder)

Contain the Spill
(Use absorbent pads for liquids, cover powder with damp cloth)

Clean Up Spill
(Sweep solid into a container, absorb liquid)

Decontaminate the Area

Package Waste for Disposal

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CDC - NIOSH Pocket Guide to Chemical Hazards - Manganese compounds and fume (as
Mn) [cdc.gov]

e 2. hoelzel-biotech.com [hoelzel-biotech.com]
e 3. nj.gov [nj.gov]

e 4. Everything You Need to Know About Manganese Exposure - Worksite Medical
[worksitemed.com]

e 5. 3m.com [3m.com]
e 6. multimedia.3m.com [multimedia.3m.com]

e 7. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

o 8. depts.washington.edu [depts.washington.edu]
e 9. fishersci.com [fishersci.com]
» 10. Personal protective equipment | Safety Unit [weizmann.ac.il]

e 11. Specifications, Uses, SDS of Manganese Lactate Gluconate Manufacturers
[kingofchemicals.com]

e 12. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Manganese Lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605795#personal-protective-equipment-for-
handling-manganese-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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